6-chloro-N2-((tetrahydro-2H-pyran-4-yl)methyl)pyridine-2,3-diamine

• Molecular Formula: C11H16ClN3O
• Molecular Weight: 241.72 g/mol
• IUPAC Name: 6-chloro-2-N-(oxan-4-ylmethyl)pyridine-2,3-diamine
• InChI: InChI=1S/C11H16ClN3O/c12-10-2-1-9(13)11(15-10)14-7-8-3-5-16-6-4-8/h1-2,8H,3-7,13H2,(H,14,15)
• InChI Key: OPZQJVHVQIRYKK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC2=C(C=CC(=N2)Cl)N

Description

6-chloro-N2-((tetrahydro-2H-pyran-4-yl)methyl)pyridine-2,3-diamine is a useful research compound. Its molecular formula is C11H16ClN3O and its molecular weight is 241.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Example 7A (1.057 g, 3.89 mmol) in tetrahydrofuran (1 mL) was added to 50% Raney® nickel in water (335.5 mg, 5.72 mmol) in a pressure bottle. The mixture was stirred under 60 psi hydrogen at room temperature for 13 hours. The mixture was filtered through a polypropylene membrane and concentrated to give the crude title compound which was used without further purification.